Cas no 100311-33-9 (Benzoic acid,4-hydroxy-3,5-di-2-propen-1-yl-)

• Product Name: Benzoic acid,4-hydroxy-3,5-di-2-propen-1-yl-
• CAS No: 100311-33-9
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 210905
• PubChem ID: 57765
• Update Time: 2025-04-19

Benzoic acid,4-hydroxy-3,5-di-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-hydroxy-3,5-di-2-propen-1-yl-
• 4-hydroxy-3,5-bis(prop-2-enyl)benzoic acid
• Benzoicacid, 4-hydroxy-3,5-di-2-propenyl- (9CI)
• BRN 3266017
• 4-10-00-01129 (Beilstein Handbook Reference)
• SCHEMBL4373039
• 100311-33-9
• 3,5-Diallyl-4-hydroxybenzoic acid
• DTXSID90143152
• BENZOIC ACID, 3,5-DIALLYL-4-HYDROXY-

• Inchi： 1S/C13H14O3/c1-3-5-9-7-11(13(15)16)8-10(6-4-2)12(9)14/h3-4,7-8,14H,1-2,5-6H2,(H,15,16)
• InChI Key： QIQJOLWVADYXBG-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)O)=CC=1CC=C)CC=C

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 3.2

Experimental Properties

• Density: 1.153
• Boiling Point: 377.8°C at 760 mmHg
• Flash Point: 196.5°C
• Refractive Index: 1.578
• PSA: 57.53
• LogP: 2.54740